Cas no 2172449-20-4 (1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172449-20-4
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 5993282
• PubChem ID: 165750337
• Update Time: 2025-06-11

1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593480
• 2172449-20-4
• [1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C12H23N3O2/c1-10(2)5-6-12-11(9-16)13-14-15(12)7-4-8-17-3/h10,16H,4-9H2,1-3H3
• InChI Key： YTPVWTJHSUIQBW-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(=C(CO)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 241.17902698g/mol
• Monoisotopic Mass: 241.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172449-20-4)

The compound 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol, identified by its CAS number 2172449-20-4, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, featuring a triazole core appended with a 3-methoxypropyl side chain and a 3-methylbutyl substituent, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

Recent studies have highlighted the versatility of triazole derivatives in drug development. The triazole ring is a well-known pharmacophore, frequently incorporated into therapeutic agents due to its ability to enhance binding affinity and metabolic stability. In particular, the presence of the 1H-1,2,3-triazol-4-ylmethanol moiety suggests that this compound may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation.

The 3-methoxypropyl and 3-methylbutyl groups introduce hydrophobicity and steric bulk to the molecule, which can influence its solubility, bioavailability, and overall pharmacokinetic profile. These structural features are critical in determining how the compound behaves within biological systems. For instance, the hydrophobic nature of these side chains may facilitate membrane penetration, while the methoxy group could participate in hydrogen bonding or other non-covalent interactions.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol are of paramount importance. The triazole scaffold has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. By modifying the substituents attached to the triazole ring, researchers can fine-tune the compound's activity against specific pathogens or disease mechanisms.

One particularly intriguing aspect of this compound is its potential role as an intermediate in the synthesis of more complex pharmacological agents. The triazol-4-ylmethanol functional group provides a reactive site for further chemical modifications, enabling chemists to explore diverse structural analogs. Such modifications are essential for optimizing drug candidates in terms of efficacy, selectivity, and safety.

From a computational chemistry perspective, virtual screening techniques have been increasingly employed to evaluate the binding affinity of small molecules like 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol to biological targets. These studies often rely on molecular docking simulations to predict how the compound might interact with proteins or enzymes involved in disease pathways. Preliminary results suggest that this molecule could exhibit inhibitory activity against certain enzymes implicated in metabolic disorders or cancer progression.

The synthesis of such complex molecules requires sophisticated methodologies and precise control over reaction conditions. Advances in synthetic chemistry have enabled the efficient preparation of intricate structures like this one. Techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to construct the triazole ring system. Additionally, protecting group strategies are essential for ensuring regioselectivity during multi-step syntheses.

In vivo studies are crucial for assessing the biological relevance of compounds like 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol. Animal models provide valuable insights into pharmacodynamics and toxicology before human trials can be initiated. Current research is focusing on evaluating whether this compound exhibits any notable side effects or adverse reactions at therapeutic doses. Such assessments are critical for ensuring patient safety if it eventually progresses to clinical use.

The integration of machine learning and artificial intelligence has revolutionized drug discovery by accelerating the identification of promising candidates from vast chemical libraries. Algorithms can predict molecular properties and potential biological activities with remarkable accuracy based on structural features alone. This approach has already been applied to compounds containing triazole moieties with encouraging results regarding their therapeutic potential.

The future prospects for 1-(3-methoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol remain bright as ongoing research continues to uncover new applications for this versatile molecule. Its unique combination of structural elements positions it as a valuable tool for both academic investigation and industrial development within pharmaceuticals or agrochemicals where similar scaffolds are sought after.